Cas no 767275-13-8 ((2R)-1-fluoropropan-2-amine)

• Product Name: (2R)-1-fluoropropan-2-amine
• CAS No: 767275-13-8
• MF: C₃H₈FN
• MW: 77.1007242202759
• CID: 6444346
• PubChem ID: 12013341
• Update Time: 2025-06-11

(2R)-1-fluoropropan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-fluoropropan-2-amine
• 2-Propanamine, 1-fluoro-, (2R)- (9CI)

• Inchi： 1S/C3H8FN/c1-3(5)2-4/h3H,2,5H2,1H3/t3-/m1/s1
• InChI Key： IRQOJWDMOUIHNR-GSVOUGTGSA-N
• SMILES： C(F)[C@H](N)C

Experimental Properties

• Density: 0.880±0.06 g/cm3(Predicted)
• Boiling Point: 71.3±10.0 °C(Predicted)
• pka: 9.06±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on (2R)-1-fluoropropan-2-amine

(2R)-1-Fluoropropan-2-amine (CAS No. 767275-13-8): An Overview of Its Properties, Applications, and Recent Research

(2R)-1-Fluoropropan-2-amine (CAS No. 767275-13-8) is a chiral fluorinated amine compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by the presence of a fluorine atom and an amine group on a chiral carbon center, which imparts it with distinct reactivity and biological activity.

The chemical structure of (2R)-1-fluoropropan-2-amine is defined by the molecular formula C₃H₇FN. The fluorine atom, known for its strong electronegativity and small size, significantly influences the compound's physical and chemical properties. The presence of the amine group further enhances its reactivity and versatility in synthetic transformations. The chiral center at the carbon atom adjacent to the fluorine and amine groups makes this compound particularly valuable in asymmetric synthesis and drug development.

In terms of physical properties, (2R)-1-fluoropropan-2-amine is a colorless liquid with a boiling point of approximately 58°C at atmospheric pressure. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in a variety of synthetic reactions and analytical techniques.

The synthesis of (2R)-1-fluoropropan-2-amine can be achieved through several methods, including the nucleophilic substitution of a fluorinated precursor with an azide followed by reduction to the amine. Another common approach involves the asymmetric synthesis using chiral catalysts or ligands to ensure the formation of the desired enantiomer. Recent advancements in catalytic methods have significantly improved the yield and enantioselectivity of these reactions, making large-scale production more feasible.

In the pharmaceutical industry, (2R)-1-fluoropropan-2-amine has shown promise as a building block for the synthesis of novel drugs. The introduction of a fluorine atom can enhance the metabolic stability and bioavailability of drug molecules, which is crucial for their therapeutic efficacy. Additionally, the chiral nature of this compound allows for the preparation of enantiomerically pure drugs, which can exhibit improved pharmacological profiles compared to their racemic counterparts.

Recent research studies have explored the use of (2R)-1-fluoropropan-2-amine in various therapeutic areas. For example, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of a series of fluoroalkylamines as potential inhibitors of a specific enzyme involved in neurodegenerative diseases. The results showed that compounds containing (2R)-1-fluoropropan-2-amine exhibited potent inhibitory activity with good selectivity and low toxicity.

In materials science, (2R)-1-fluoropropan-2-amine has been investigated for its potential applications in polymer chemistry. Fluorinated monomers derived from this compound can be used to synthesize polymers with unique properties such as enhanced thermal stability, improved mechanical strength, and reduced surface energy. These materials have potential applications in coatings, adhesives, and electronic devices.

The environmental impact of (2R)-1-fluoropropan-2-amine is also an important consideration. While fluorinated compounds are generally more stable and resistant to degradation compared to their non-fluorinated counterparts, their persistence in the environment can pose challenges. Therefore, it is crucial to develop sustainable synthetic methods and disposal practices to minimize any potential environmental risks associated with their use.

In conclusion, (2R)-1-fluoropropan-2-amine (CAS No. 767275-13-8) is a versatile chiral fluorinated amine with significant potential in pharmaceuticals, materials science, and organic synthesis. Its unique chemical properties make it an attractive building block for the development of novel drugs and advanced materials. Ongoing research continues to uncover new applications and improve synthetic methods for this compound, highlighting its importance in modern chemistry.